REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([NH:8][C:9](=[O:11])[CH3:10])[CH:5]=[CH:6][CH:7]=1.[CH3:12][C:13](=[CH2:17])[CH2:14][CH2:15]O.CCOC(/N=N/C(OCC)=O)=O.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>C1C=CC=CC=1.O>[CH3:17][C:13](=[CH2:12])[CH2:14][CH2:15][O:1][C:2]1[CH:3]=[C:4]([NH:8][C:9](=[O:11])[CH3:10])[CH:5]=[CH:6][CH:7]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC=1C=C(C=CC1)NC(C)=O
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Name
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acetic acid 3-fonnylamino-phenyl ester
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Quantity
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18.12 g
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Type
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reactant
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Smiles
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Name
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Quantity
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8.6 g
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Type
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reactant
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Smiles
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CC(CCO)=C
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Name
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DEAD
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Quantity
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87 g
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Type
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reactant
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Smiles
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CCOC(=O)/N=N/C(=O)OCC
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Name
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Quantity
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31.44 g
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Type
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reactant
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Smiles
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C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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was heated
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Type
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TEMPERATURE
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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the organic layer was separated
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with EtOAc (300×3 mL)
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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Name
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Type
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product
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Smiles
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CC(CCOC=1C=C(C=CC1)NC(C)=O)=C
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Type | Value | Analysis |
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AMOUNT: MASS | 11 g | |
YIELD: PERCENTYIELD | 52% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |